Cas no 921761-13-9 (7-Isoquinolinecarboxylic acid, 1,5-dimethoxy-)

• Product Name: 7-Isoquinolinecarboxylic acid, 1,5-dimethoxy-
• CAS No: 921761-13-9
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 743375
• PubChem ID: 57440899
• Update Time: 2025-04-19

7-Isoquinolinecarboxylic acid, 1,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxylic acid, 1,5-dimethoxy-
• 1,5-dimethoxyisoquinoline-7-carboxylic acid
• 921761-13-9
• DTXSID70726462
• SCHEMBL1811992

• Inchi： 1S/C12H11NO4/c1-16-10-6-7(12(14)15)5-9-8(10)3-4-13-11(9)17-2/h3-6H,1-2H3,(H,14,15)
• InChI Key： YOFFMFHMCISVEK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CC2C(=NC=CC=21)OC

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.6Ų